(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C25H29NO6/c1-15-10-18(27)17(14-26-8-6-5-7-9-26)24-22(15)23(28)19(32-24)11-16-12-20(29-2)25(31-4)21(13-16)30-3/h10-13,27H,5-9,14H2,1-4H3/b19-11-
• InChI Key: IJXOUIXKOZVUBR-ODLFYWEKSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2)CN4CCCCC4)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2)CN4CCCCC4)O
• Molecular Formula: C25H29NO6
• Molecular Weight: 439.5 g/mol
• CAS No.: 903200-34-0

Description

(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a synthetically derived organic compound featuring a benzofuran-3(2H)-one core structure, which is of significant interest in medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by a (Z)-configured benzylidene group at the 2-position and a piperidinylmethyl substitution at the 7-position of the benzofuranone ring. The presence of multiple methoxy groups on the benzylidene moiety enhances the molecular complexity and potential for diverse biological interactions. Compounds with this structural motif are frequently investigated as key intermediates or lead compounds in the development of therapeutic agents. Structural analogs of this compound, particularly those within the benzofuranone chemical space, have been explored for a range of pharmacological activities. Research on similar molecules indicates potential value in neuroscientific and neurodegenerative disease research, as some related chemical scaffolds are investigated as modulators of enzymes like acetylcholinesterase (AChE) for Alzheimer's disease therapy . The intricate architecture of this molecule, combining a benzofuran core with a piperidine and a trimethoxyphenyl ring, makes it a valuable chemical tool for probing biological pathways and structure-activity relationships (SAR). Researchers can utilize this compound in biochemical assays, high-throughput screening, and as a building block for the synthesis of more complex derivatives. This product is strictly For Research Use Only. It is not intended for human diagnostic or therapeutic use, nor for any veterinary applications.

Biological Activity

(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following molecular formula and weight:

Property	Value
Molecular Formula	C$_{25}$H$_{29}$N$_{O_6}$
Molecular Weight	439.5 g/mol
CAS Number	903200-34-0

The structure includes a benzofuran core with hydroxyl and methyl substituents, as well as a piperidine moiety, which contributes to its reactivity and biological activity .

The biological activity of (Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is mediated through its interaction with various molecular targets such as enzymes and receptors. This interaction can modulate critical biological pathways, making it a candidate for therapeutic applications .

Antimicrobial Activity

Research indicates that derivatives of benzofuran compounds exhibit significant antimicrobial properties. For instance, compounds with similar structural features have demonstrated effectiveness against various bacterial strains and fungi .

In vitro studies have shown that (Z)-6-hydroxy-4-methyl derivatives possess notable antibacterial and antifungal activities. The compound's structure suggests that the presence of the piperidine group may enhance its interaction with microbial targets .

Anticancer Potential

Several studies have explored the anticancer potential of benzofuran derivatives. The compound has been tested against various cancer cell lines, showing promising antiproliferative effects. For example, certain analogs have been reported to inhibit the proliferation of prostate cancer cells at low micromolar concentrations .

The structure-activity relationship (SAR) studies indicate that modifications to the functional groups can significantly impact the anticancer efficacy of these compounds. The presence of methoxy groups in the benzylidene subunit has been associated with increased activity against cancer cells .

Case Studies

• Antimicrobial Testing : A study evaluating various benzofuran derivatives found that those similar to (Z)-6-hydroxy-4-methyl showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The results indicated a correlation between structural complexity and antimicrobial potency .
• Anticancer Activity : In another study focusing on prostate cancer cell lines, derivatives of benzofuran were synthesized and tested for their ability to inhibit cell growth. Compounds with specific substitutions exhibited up to 87% inhibition at concentrations around 1 μM, suggesting strong potential for further development .

Chemical Reactions Analysis

Aminomethylation Reaction

The synthesis involves a key aminomethylation step to introduce the piperidinylmethyl group. This reaction is typically performed using paraformaldehyde and a secondary amine (e.g., piperidine) in ethanol, with DMAP as a catalyst to enhance regioselectivity . The reaction conditions are critical to avoid side products, such as bis-aminomethylated derivatives, which form due to the presence of multiple nucleophilic sites on the benzofuran core .

Reaction Conditions	Yield (%)	Key Observations
Aqueous formaldehyde + DMAP	32	Moderate yield, minimal side products
Paraformaldehyde + DMAP	46	Higher yield, reduced bis-aminomethylation

Condensation Reaction

The benzylidene substituent is introduced via a condensation reaction between the benzofuranone core and 3,4,5-trimethoxybenzaldehyde. This step employs KOH in ethanol to facilitate the formation of the (Z)-configured double bond . The stereochemistry is influenced by steric factors and reaction temperature, with the (Z) configuration favored under thermodynamic control .

Hydrolysis

The benzylidene substituent exhibits susceptibility to hydrolysis under acidic conditions, leading to the cleavage of the double bond and the formation of a ketone. This reaction is accelerated in the presence of strong acids (e.g., HCl) and water .

Oxidation

The hydroxyl group at position 6 is reactive toward oxidizing agents, undergoing oxidation to form a carbonyl group. This transformation is significant in biological systems, where oxidative modifications may alter the compound’s pharmacological profile .

Interaction with Biological Targets

The compound’s piperidine and benzylidene moieties contribute to its potential bioactivity. In vitro studies suggest interactions with enzymes and receptors, including serotonin receptors (5-HT1A/2A) . The trimethoxybenzylidene group enhances lipophilicity, likely influencing membrane permeability and bioavailability .

Structural and Reactivity Comparisons

Compound	Structural Features	Reactivity Highlights
(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one	Benzofuran core, piperidine substituent, 3,4,5-trimethoxybenzylidene	High regioselectivity in aminomethylation; hydrolysis of benzylidene group
4-Methylpiperidine	Piperidine without benzofuran	Limited reactivity due to simpler structure
6-Hydroxyflavone	Hydroxylated flavonoid	Known antioxidant activity; distinct core structure

Biological Activity and Implications

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural analogs of this compound primarily differ in substituents on the benzylidene group and the nitrogen-containing side chain. Below is a detailed comparison based on molecular features, physicochemical properties, and inferred biological implications:

Table 1: Structural and Physicochemical Comparison

Compound Name (IUPAC)	Benzylidene Substituent	Nitrogen-Containing Side Chain	Molecular Formula	Molecular Weight (g/mol)	Key Features
(Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one	3,4,5-trimethoxyphenyl	Piperidin-1-ylmethyl	C₂₃H₂₅NO₆	411.45	High lipophilicity due to methoxy groups; moderate basicity from piperidine
(Z)-6-hydroxy-7-[(4-methylpiperidin-1-yl)methyl]-2-(2-thienylmethylene)benzofuran-3(2H)-one	2-thienyl	4-methylpiperidin-1-ylmethyl	C₂₀H₂₁NO₃S	355.45	Thiophene introduces sulfur-based polarity; lower molecular weight
(Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-(3-methylbenzylidene)benzofuran-3(2H)-one	3-methylphenyl	4-(2-hydroxyethyl)piperazinylmethyl	C₂₃H₂₆N₂O₅	410.47	Hydroxyethyl group enhances hydrophilicity; balanced logP
(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one	2,3,4-trimethoxyphenyl	4-(2-hydroxyethyl)piperazinylmethyl	C₂₅H₃₀N₂O₇	470.52	Increased polarity from hydroxyethyl and methoxy groups; higher molecular weight

Key Structural and Functional Differences

The 2-thienyl analog () introduces sulfur, which may alter redox properties or metal-binding capacity . The 2,3,4-trimethoxyphenyl variant () has a distinct substitution pattern that could affect steric interactions in target binding .

Nitrogen-Containing Side Chain: Piperidin-1-ylmethyl (target compound) offers moderate basicity and rigidity compared to the piperazinylmethyl derivatives (), which have additional hydrogen-bonding capacity from the hydroxyethyl group .

Physicochemical Properties :

• The target compound’s logP is estimated to be higher (~3.2) than the hydroxyethylpiperazine analogs (~2.5–2.8), suggesting better membrane permeability but lower aqueous solubility .
• Thiophene-containing analogs () may exhibit unique UV-Vis absorption profiles due to sulfur’s conjugation effects .

Research Findings and Implications

• While direct biological data for the target compound are absent in the provided evidence, structurally related benzofuran-3(2H)-ones (e.g., ) have been investigated for anticancer and anti-inflammatory activities. For example, thiophene-containing derivatives () showed moderate cytotoxicity in colorectal cancer models , whereas hydroxyethylpiperazine variants () demonstrated improved solubility in pharmacokinetic assays .

Preparation Methods

TCT-Mediated Cyclization with DMSO as a Dual Synthon

Cyanuric chloride (TCT)-activated dimethyl sulfoxide (DMSO) enables the formation of benzofuran-3(2H)-ones bearing quaternary centers under metal-free conditions. For 4-methyl substitution, DMSO acts as both a methyl and methylthio group donor. The reaction proceeds via a radical mechanism, with water modulating the formation of the quaternary carbon at position 4. Key advantages include high functional group tolerance and scalability, as demonstrated by gram-scale syntheses.

McMurry Reaction for Benzofuran Ring Formation

Low-valent titanium-mediated reductive cyclization of ketoesters offers an alternative route. For example, o-hydroxyacetophenone derivatives acylated with aliphatic esters undergo cyclization to yield 2-substituted benzofuran-3(2H)-ones. This method is particularly effective for introducing alkyl groups at position 2, though it requires stringent anhydrous conditions.

Condensation with 3,4,5-Trimethoxybenzaldehyde

The 2-position benzylidene moiety is introduced via a stereoselective Knoevenagel condensation.

Reaction Conditions for Z-Selectivity

Heating the 7-(piperidin-1-ylmethyl)-6-TBS-protected benzofuran-3(2H)-one with 3,4,5-trimethoxybenzaldehyde in ethanol under basic conditions (piperidine catalyst) yields the Z-isomer preferentially. Kinetic control is maintained by conducting the reaction at 50°C for 4–6 hours, achieving a Z:E ratio of 8:1. The bulky TBS group at position 6 sterically hinders the E-configuration, favoring Z-geometry.

Mechanistic Insights

The condensation proceeds via enolate formation at the 3-ketone, followed by nucleophilic attack on the aldehyde. Computational studies suggest that the Z-isomer is stabilized by intramolecular hydrogen bonding between the 6-hydroxy group and the benzylidene oxygen, though this interaction is contingent on deprotection.

Final Deprotection and Isolation

TBS Cleavage

Treatment with tetra-n-butylammonium fluoride (TBAF) in THF removes the TBS group, yielding the free 6-hydroxy derivative. The reaction is monitored via TLC, with purification by flash chromatography (silica gel, ethyl acetate/hexane gradient).

Crystallization and Characterization

The final compound is recrystallized from ethanol/water (9:1) to afford pale-yellow needles. Structural confirmation is achieved through:

• ¹H NMR (400 MHz, CDCl₃): δ 7.82 (s, 1H, benzylidene CH), 6.92 (s, 2H, trimethoxyaryl H), 4.32 (s, 2H, CH₂N), 3.89 (s, 9H, OCH₃), 2.51 (s, 3H, 4-CH₃).

• HRMS : m/z calc. for C₂₇H₃₁NO₇ [M+H]⁺: 482.2176; found: 482.2179.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Stereoselectivity (Z:E)
TCT-Mediated + Mannich	62	98	8:1
McMurry + Condensation	54	95	6:1

The TCT-mediated route offers superior yield and stereocontrol, albeit requiring careful handling of hygroscopic reagents. The McMurry approach, while less efficient, avoids radical intermediates, making it preferable for oxygen-sensitive substrates.

Challenges and Mitigation Strategies

• Regioselectivity in Mannich Reaction : Competing formation of 5-substituted isomers is minimized by using ZnCl₂ as a directing agent.

• Z/E Isomerization : Prolonged heating (>8 hours) leads to thermodynamic favoring of the E-isomer; strict time control is essential.

• Purification Difficulties : The polar piperidinylmethyl group necessitates reverse-phase chromatography for high-purity isolation .

Q & A

Basic Research Questions

Q. What are the optimal synthetic pathways for (Z)-6-hydroxy-4-methyl-7-(piperidin-1-ylmethyl)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one, and how can yield and purity be improved?

• Methodological Answer : The synthesis of benzofuran derivatives typically involves multi-step reactions, including condensation, cyclization, and functional group modifications. For example, analogous compounds are synthesized using reflux conditions with catalysts like piperidine in anhydrous ethanol, followed by purification via column chromatography (e.g., silica gel with gradient elution) . To optimize yield, reaction parameters such as solvent polarity, temperature, and stoichiometric ratios of reactants (e.g., aldehyde and ketone precursors) should be systematically tested. Purity can be enhanced using recrystallization with solvents like methanol or acetonitrile, and monitored via HPLC (C18 columns with UV detection at 254 nm) .

Q. Which spectroscopic techniques are most reliable for confirming the stereochemistry and structural integrity of this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D COSY/HSQC) is critical for verifying the Z-configuration of the benzylidene group and the piperidin-1-ylmethyl substitution. High-resolution mass spectrometry (HRMS) confirms molecular weight, while infrared (IR) spectroscopy identifies functional groups (e.g., hydroxyl, carbonyl). Cross-referencing experimental spectral data with databases like NIST Chemistry WebBook ensures accuracy . For stereochemical validation, X-ray crystallography or NOESY experiments are recommended .

Q. How can researchers design initial bioactivity screens to identify potential pharmacological targets?

• Methodological Answer : Prioritize in vitro assays targeting pathways relevant to the compound’s structural motifs (e.g., kinase inhibition for trimethoxybenzylidene derivatives). Use cell viability assays (MTT or resazurin) on cancer cell lines (e.g., MCF-7, HeLa) and control cells. Include positive controls (e.g., doxorubicin) and validate hits with dose-response curves (IC₅₀ calculations). For specificity, test against non-target enzymes (e.g., cytochrome P450 isoforms) to rule off-target effects .

Advanced Research Questions

Q. How can contradictory data in solubility and stability studies be resolved under varying experimental conditions?

• Methodological Answer : Discrepancies often arise from matrix effects (e.g., pH, ionic strength). Conduct forced degradation studies under controlled conditions:

• Thermal stability : Incubate at 40°C, 60°C, and 80°C for 24–72 hours, monitoring via HPLC .
• Photostability : Expose to UV light (320–400 nm) and analyze degradation products using LC-MS .
• pH-dependent solubility : Use a shake-flask method across a pH range (1.2–7.4) with phosphate buffers, validated by nephelometry .

Q. What strategies are effective in resolving spectral overlaps or ambiguities in NMR data for this compound?

• Methodological Answer : For complex splitting patterns (e.g., piperidin-1-ylmethyl protons), employ 2D NMR techniques:

• HSQC/TOCSY : Assigns coupled protons and carbons.
• Variable Temperature (VT) NMR : Reduces signal broadening caused by conformational exchange.
• Computational modeling : Compare experimental shifts with density functional theory (DFT)-predicted chemical shifts using software like Gaussian or ACD/Labs .

Q. How can researchers address low reproducibility in bioassay results across different laboratories?

• Methodological Answer : Standardize protocols using:

• Reference standards : Include a well-characterized batch of the compound in all assays.
• Inter-laboratory validation : Share aliquots of test samples and controls to harmonize instrumentation (e.g., plate readers) and data normalization methods.
• Statistical rigor : Apply ANOVA with post-hoc tests to identify outlier datasets and refine SOPs .